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Compound of Interest

Compound Name: 2,4,4-Trimethylhexane-1,6-diamine

Cat. No.: B1593901

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4,4-trimethylhexane-1,6-
diamine, including its synonyms, trade names, chemical and physical properties, and key
applications. Detailed experimental protocols for its synthesis and use as an epoxy curing
agent are also presented, along with graphical representations of these processes.

Synonyms and Trade Names

2,4,4-Trimethylhexane-1,6-diamine is known by several other names in the scientific and
industrial literature. Additionally, it is commercially available, often as a mixture of isomers,
under specific trade names.

Synonyms:

1,6-Hexanediamine, 2,4,4-trimethyl-[1]

2,4,4-Trimethyl-1,6-hexanediamine[1]

2,4,4-Trimethylhexamethylenediamine[2]

3,3,5-Trimethylhexamethylenediamine[2]

1,6-Diamino-2,4,4-trimethylhexane
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It is important to note that "trimethylhexamethylenediamine™ is a common name that typically

refers to a mixture of two isomers: 2,2,4-trimethylhexane-1,6-diamine and 2,4,4-

trimethylhexane-1,6-diamine.[3]

Trade Names:

e Vestamin TMD: This is a commercial trade name for a mixture of the 2,2,4- and 2,4,4-

trimethylhexane-1,6-diamine isomers, produced by Evonik Industries.[3][4]

Quantitative Data

The physical and chemical properties of 2,4,4-trimethylhexane-1,6-diamine are summarized

in the tables below. The data is compiled from various technical data sheets and chemical

databases.

Table 1: Physical Properties

Property Value Source
Molecular Formula C9H22N2 [1][5]
Molecular Weight 158.28 g/mol [2][5]

Appearance Colorless liquid [41[6]
Odor Amine-like [7]
Density 0.856 - 0.870 g/cm? at 20°C [1][6]
Melting Point -80 °C [51[6]1[8]
Boiling Point 224.1 - 232 °C at 760 mmHg [1][5]16]
Flash Point 102.4 - 110 °C [6]1[8]

Vapor Pressure

<1 hPa at 50°C

[6](8]

Viscosity

approx. 6 mPa:s at 20°C

[6]18]

Refractive Index

1.461

Table 2: Chemical Properties and Identifiers
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Property Value Source

2,4,4-trimethylhexane-1,6-

IUPAC Name o [1]
diamine

CAS Number 3236-54-2 [1]
DPQHRXRAZHNGRU-

InChl Key [1][2]

UHFFFAOYSA-N

SMILES CC(CCN)CC(C)(C)CN [1]

Soluble in a wide range of
- polar organic solvents,
Solubility _ _ [4][8]
including esters and alcohols.

Miscible with water.

pH 11.6 (0.1 N solution) [8]

Experimental Protocols

Detailed experimental protocols for the synthesis and application of 2,4,4-trimethylhexane-
1,6-diamine are crucial for research and development. Below are outlined procedures based
on available literature.

3.1. Synthesis of Trimethylhexamethylenediamine

Trimethylhexamethylenediamine is synthesized from isophorone. The process involves multiple
steps, which are described below as a general procedure for the mixture of isomers.[3]

Objective: To synthesize a mixture of 2,2,4- and 2,4,4-trimethylhexane-1,6-diamine from
isophorone.

Materials:
 Isophorone
e Hydrogen gas

o Nitric acid
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Ammonia

Hydrogenation catalyst (e.g., Raney Cobalt)

Imination catalyst

Appropriate solvents (e.g., methanol)

Procedure:

Hydrogenation of Isophorone: Isophorone is first reduced via hydrogenation to produce
trimethylcyclohexanol.

» Oxidation: The resulting trimethylcyclohexanol is then oxidized using nitric acid. This step is
analogous to the synthesis of adipic acid from cyclohexane and results in a mixture of
“"trimethyladipic acids".

 Dinitrile Formation: The mixture of trimethyladipic acids is then converted to the
corresponding dinitriles.

e Aminating Hydrogenation of Dinitrile: The dinitrile mixture is subjected to aminating
hydrogenation. This is a two-step process:

o Imination: The dinitrile is first converted to the corresponding imine in the presence of an
imination catalyst and ammonia.

o Hydrogenation: The resulting imine is then hydrogenated in the presence of a
hydrogenation catalyst (e.g., Raney Cobalt) and hydrogen to yield the final product, a
mixture of trimethylhexamethylenediamine isomers.[2] The reaction is typically carried out
at elevated temperature (e.g., 120°C) and pressure (e.g., 6 MPa hydrogen, 0.2 MPa
ammonia).[9]

3.2. Use as an Epoxy Curing Agent

A mixture of 1,6-diamino-2,2,4-trimethylhexane and 1,6-diamino-2,4,4-trimethylhexane is used
as a curing agent for epoxy resins. The following protocol is adapted from a patent describing
the formation of an adduct with a polyglycidyl ether.[6]
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Objective: To prepare an epoxy resin adduct using a commercial mixture of
trimethylhexamethylenediamine isomers.

Materials:
o Commercial trimethylhexamethylenediamine (isomer mixture)

 Liquid polyglycidyl ether of bisphenol A (epoxide equivalent weight of approximately 192
g/equivalent )

o Reaction vessel with heating and stirring capabilities
Procedure:

e Mixing of Reactants: 158 parts by weight of commercial trimethylhexamethylenediamine (a
mixture of 1,6-diamino-2,2,4-trimethylhexane and 1,6-diamino-2,4,4-trimethylhexane
isomers) are mixed with 77 parts by weight of a liquid polyglycidyl ether derived from
bisphenol A and epichlorohydrin.[6]

« Initiation of Reaction: The mixture is heated until an exothermic reaction begins.[6]

o Temperature Control: The temperature of the reaction mixture is raised to and maintained at
110-120°C.[6]

e Adduct Formation: The reaction is allowed to proceed at this temperature to form the desired
adduct. The resulting adduct can be used as a curing agent for epoxy resin systems.[6]

Mandatory Visualizations
4.1. Synthesis Workflow

The synthesis of trimethylhexamethylenediamine from isophorone can be visualized as a multi-
step chemical process.
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Synthesis of Trimethylhexamethylenediamine
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Caption: A simplified workflow for the synthesis of trimethylhexamethylenediamine from
isophorone.

4.2. Logical Relationship in Epoxy Curing
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The role of 2,4,4-trimethylhexane-1,6-diamine as a curing agent involves a chemical reaction
with an epoxy resin to form a cross-linked polymer network.

Epoxy Curing with Trimethylhexamethylenediamine

Epoxy Resin 2,4,4-Trimethylhexane-1,6-diamine
(e.g., Bisphenol A diglycidyl ether) (Curing Agent)

Cross-linked Polymer Network
(Cured Epoxy)

Click to download full resolution via product page

Caption: Logical relationship showing the components leading to a cured epoxy polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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